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TPCA-1 solvent evaporation fabrication method
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Compound Focus: Tpca-1

CAS No.: 507475-17-4

Cat. No.: S547972

TPCA-1 and Its Mechanism of Action

TPCA-1 (2-[(aminocarbonyl)amino]-5-(4-fluorophenyl)-3-thiophenecarboxamide) is a potent and selective
small-molecule inhibitor of the IkB kinase subunit IKKp (IKK2), a key activator of the NF-kB signaling
pathway [1] [2] [3].

The canonical NF-kB signaling pathway and the site of TPCA-1 inhibition can be summarized as follows:
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By inhibiting IKKp, TPCA-1 effectively blocks the NF-kB-driven expression of numerous pro-
inflammatory cytokines and chemokines, such as IL-6, IL-8, MCP-1, and RANTES [4]. This mechanism

underpins its therapeutic potential in various inflammatory and neovascular diseases [1] [5].

Fabrication Protocol: TPCA-1-Loaded PLGA
Microparticles
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The solvent evaporation method is a standard technique for encapsulating hydrophobic drugs like TPCA-1

into biodegradable polymer microparticles, enabling sustained and controlled drug release [1] [6].

Materials and Equipment

¢ Polymers: Poly (D,L-lactide-co-glycolide), ester terminated (PLGA, 50:50, MW 7,000-17,000; e.g.,
RESOMER RG 502) [1].

e Active Pharmaceutical Ingredient (API): TPCA-1 (MW: 279.29 g/mol) [1] [3].

e Solvents: Dichloromethane (DCM), Dimethyl sulfoxide (DMSO) [1].

e Aqueous Phase: Polyvinyl alcohol solution (2% w/v) [1].

e Equipment: Homogenizer, magnetic stirrer, centrifuge, lyophilizer [1].

Step-by-Step Procedure

The fabrication workflow involves creating an oil-in-water emulsion, followed by solvent evaporation and

particle collection, as detailed below:
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Key Fabrication Parameters and Outcomes

The process yields microparticles with the following characteristics:
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Parameter

Outcome / Value

Method / Note

Mean Diameter

Drug Loading Efficiency

Homogenization Speed

Stirring Speed

Centrifugation Force

2.4 um

~80%

10,000 RPM

1,000 RPM

1,000 x g

Not specified in protocol [1].

Determined by HPLC [1].

For initial mixture and emulsion formation [1].

For overnight solvent evaporation [1].

For 30 minutes to collect microparticles [1].

Research Applications and Efficacy

The fabricated TPCA-1-loaded PLGA microparticles have demonstrated efficacy in various pre-clinical

disease models, primarily through local administration to maximize therapeutic effect and minimize systemic

exposure.

Disease Model

Administration
Route

Key Findings & Efficacy

Laser-Induced Choroidal
Neovascularization (Model
of wet AMD) [1] [6]

Post-Traumatic

Osteoarthritis (PTOA) [5]

Acute Tendon Injury [7]

Uncontrolled Inflammation

[8]

Retrobulbar injection

Intra-articular

Sustained drug levels in retina; significantly
reduced CNV area and macrophage
infiltration; inhibited laser-induced Vegfa and
Ccl2 expression.

Reduced oxidative stress (NO, LDH) and

injection (via targeted  inflammation; down-regulated catabolic

nanosomes)

Local delivery
(microsphere-

hydrogel system)

Intravenous injection

(via targeted

markers (MMP-13, ADAMTS-5); attenuated
cartilage degradation and pain.

Engineered a pro-tenogenic niche, restoring
the tenogenic differentiation of stem cells in
an inflammatory environment.

Targeted injured endothelium/activated
macrophages; inhibited M1 macrophage
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nanoparticles) polarization; reduced pro-inflammatory
cytokines and ROS/NO production.

Critical Notes for Experimental Success

¢ Solvent Evaporation: Ensure the process occurs at room temperature with constant stirring to
allow for the gradual formation of solid microparticles [1].

e Characterization: Beyond size and loading efficiency, critically evaluate the in vitro drug release
profile and sterility for in vivo applications.

e Targeted Delivery: The core polymer system is versatile. As evidenced in other studies, conjugating
targeting ligands (e.g., antibodies against PECAM-1 [8] or type Il collagen [5]) to the particle surface
can significantly enhance delivery specificity and efficacy.

¢ Biosafety: In the context of ocular administration, the TPCA-1 PLGA microparticle system showed no
noticeable cellular or functional toxicity in rodent models, and no systemic toxicity was observed [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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